Cas no 946257-41-6 (1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole
• CAS No: 946257-41-6
• MF: C₂₀H₁₇ClFN₃O
• MW: 369.819886922836
• CID: 6477268
• Update Time: 2025-10-28

1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole
• 1H-Indole, 1-[(2-chloro-6-fluorophenyl)methyl]-2-(5-propyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C20H17ClFN3O/c1-2-6-19-23-24-20(26-19)18-11-13-7-3-4-10-17(13)25(18)12-14-15(21)8-5-9-16(14)22/h3-5,7-11H,2,6,12H2,1H3
• InChI Key： PGHBJMDCAYMYGI-UHFFFAOYSA-N
• SMILES： N1(CC2=C(F)C=CC=C2Cl)C2=C(C=CC=C2)C=C1C1=NN=C(CCC)O1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 547.2±60.0 °C(Predicted)
• pka: -3.36±0.34(Predicted)

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole

Introduction to Compound with CAS No. 946257-41-6 and Product Name: 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole

The compound with the CAS number 946257-41-6 and the product name 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent on the phenyl ring and a propyl group linked to an oxadiazole moiety, makes this compound a promising candidate for further exploration.

Recent research in the area of indole derivatives has highlighted their diverse biological activities. Indoles are well-known for their role in various pharmacological processes, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole contribute to its unique chemical properties and biological potential. Specifically, the combination of a fluorine atom and a chlorine atom on the phenyl ring enhances its interaction with biological targets, while the oxadiazole ring introduces additional binding sites for receptor interaction.

In the context of drug development, this compound has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. The oxadiazole moiety is particularly interesting due to its ability to modulate enzyme activity and receptor binding. Studies have shown that oxadiazoles can serve as key structural elements in molecules targeting various diseases. For instance, derivatives of oxadiazoles have been explored for their antiviral and anti-inflammatory properties. The incorporation of a propyl group further enhances the compound's pharmacokinetic profile by improving solubility and bioavailability.

The indole core of 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole also plays a crucial role in its biological activity. Indoles are known to interact with a wide range of biological targets, including receptors and enzymes involved in pain perception, neurotransmission, and immune response. The specific substitution pattern on the indole ring influences its binding affinity and selectivity. Researchers have leveraged this flexibility to design molecules with enhanced therapeutic efficacy.

Advances in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins. These studies suggest that the compound may exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are implicated in various diseases. Furthermore, the presence of both fluorine and chlorine atoms enhances its ability to bind to hydrophobic pockets within these enzymes.

Experimental validation of these computational findings has been crucial in advancing the development of this compound. In vitro assays have demonstrated promising results regarding its inhibitory activity against several target enzymes. These assays provide valuable insights into the compound's mechanism of action and help identify potential therapeutic applications. For example, inhibitory effects on kinases could make this compound relevant in oncology research.

The synthesis of 1-(2-chloro-6-fluorophenyl)methyl-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indole involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The synthesis pathway must be optimized to ensure high yield and purity while maintaining scalability for potential industrial production. Recent advancements in synthetic methodologies have enabled more efficient routes for constructing complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for this compound's structure.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). Many therapeutic agents struggle with BBB penetration due to their hydrophilic nature or large molecular size. However, 1-(2-chloro-6-fluorophenyl)methyl - 2 - ( 5 - prop y l - 1 , 3 , 4 - o x adiazo l - 2 - y l ) - 1 H - i n d o l e exhibits properties that facilitate BBB penetration. The balance between lipophilicity and polarizability is critical for crossing this barrier effectively.

Future research directions include exploring analogs of this compound to improve its pharmacological properties further. By modifying substituents such as the propyl group or introducing additional functional groups like hydroxymethyl or carboxylic acid moieties, it may be possible to enhance binding affinity or metabolic stability . Additionally, investigating combination therapies involving this compound with other drugs could lead to synergistic effects that improve therapeutic outcomes .

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians . The case study presented here exemplifies how advances in chemical synthesis can lead to new therapeutic opportunities . As research continues, compounds like 1 - ( 2 - c h l o r o - 6 - f luoro p h e n y l ) m e t h y l - 2 - ( 5 - p r o p y l - 1 , 3 , 4 - o x adiazo l - 2 - y l ) - 1 H - i n d o l e will play an increasingly important role in addressing unmet medical needs .